Cas no 2680734-48-7 (4-Chloro-3-acetamido-5-methoxybenzoic acid)

• Product Name: 4-Chloro-3-acetamido-5-methoxybenzoic acid
• CAS No: 2680734-48-7
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 5652807
• PubChem ID: 165912227
• Update Time: 2025-08-05

4-Chloro-3-acetamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277730
• 2680734-48-7
• 4-chloro-3-acetamido-5-methoxybenzoic acid
• 4-Chloro-3-acetamido-5-methoxybenzoic acid

• Inchi： 1S/C10H10ClNO4/c1-5(13)12-7-3-6(10(14)15)4-8(16-2)9(7)11/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： QQJSKRRRGOKFJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)C=C1NC(C)=O)OC

Computed Properties

• Exact Mass: 243.0298355g/mol
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-Chloro-3-acetamido-5-methoxybenzoic acid

Introduction to 4-Chloro-3-acetamido-5-methoxybenzoic acid (CAS No. 2680734-48-7)

4-Chloro-3-acetamido-5-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680734-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a chloro substituent at the fourth position, an acetamido group at the third position, and a methoxy group at the fifth position. These structural attributes contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for further chemical modifications and therapeutic applications.

The significance of 4-Chloro-3-acetamido-5-methoxybenzoic acid in modern medicinal chemistry stems from its versatility as a building block in drug design. The presence of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in synthesizing more complex molecules. Meanwhile, the acetamido group introduces a polar amide functionality, which can improve solubility and interact with biological targets. The methoxy group, on the other hand, modulates electronic effects and can influence metabolic stability. Together, these features make this compound a promising candidate for exploring novel pharmacophores.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 4-Chloro-3-acetamido-5-methoxybenzoic acid has been explored as a precursor in the synthesis of compounds that exhibit inhibitory activity against enzymes such as kinases and proteases. For instance, modifications of this scaffold have led to the discovery of molecules with potential applications in oncology and inflammatory diseases. The benzoic acid core is particularly well-studied for its role in modulating immune responses and pain signaling pathways.

One of the most compelling aspects of 4-Chloro-3-acetamido-5-methoxybenzoic acid is its utility in generating derivatives with enhanced binding affinity and selectivity. Researchers have leveraged computational chemistry tools to predict how structural modifications can optimize interactions with biological targets. For example, virtual screening campaigns have identified analogs of this compound that show promise in inhibiting cyclin-dependent kinases (CDKs), which are overexpressed in many cancer types. The ability to fine-tune these interactions through structural derivatization underscores the compound's importance as a pharmacological tool.

The synthesis of 4-Chloro-3-acetamido-5-methoxybenzoic acid itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations, including chlorination, acetylation, and methylation reactions. Advances in green chemistry have also influenced these synthetic strategies, with efforts focused on minimizing waste and improving atom economy. Such innovations not only enhance efficiency but also align with sustainable practices in pharmaceutical manufacturing.

From a biochemical perspective, 4-Chloro-3-acetamido-5-methoxybenzoic acid has been investigated for its potential role as an intermediate in metabolic pathways. Its derivatives have been shown to interact with enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing dosing regimens in clinical settings. Additionally, the compound's ability to modulate enzyme activity has implications for developing treatments targeting metabolic disorders.

The pharmaceutical industry has recognized the value of 4-Chloro-3-acetamido-5-methoxybenzoic acid as a versatile intermediate in drug discovery programs. Its structural framework allows for diverse chemical modifications, enabling researchers to explore a wide range of biological activities. For instance, derivatives of this compound have been explored for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). Such investigations highlight its potential as a lead compound or building block for novel therapeutics.

In academic research, 4-Chloro-3-acetamido-5-methoxybenzoic acid continues to be a subject of interest due to its role in probing fundamental biochemical mechanisms. Studies using this compound have provided insights into enzyme kinetics and substrate specificity, contributing to our understanding of disease pathways at a molecular level. These findings not only advance basic science but also inform the development of targeted therapies with improved efficacy and reduced side effects.

The future prospects for 4-Chloro-3-acetamido-5-methoxybenzoic acid are promising, with ongoing research exploring new synthetic methodologies and applications. Innovations such as flow chemistry and biocatalysis are expected to enhance the accessibility of this compound for drug discovery efforts. Furthermore, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates derived from this versatile scaffold.